Cas no 2320210-59-9 (8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2320210-59-9
• MF: C₁₇H₂₀FN₃O₂S
• MW: 349.423006057739
• CID: 5340235
• Update Time: 2025-09-23

8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-((4-fluoro-2-methylphenyl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• 8-(4-fluoro-2-methylphenyl)sulfonyl-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane
• 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C17H20FN3O2S/c1-12-9-13(18)3-6-17(12)24(22,23)21-14-4-5-15(21)11-16(10-14)20-8-2-7-19-20/h2-3,6-9,14-16H,4-5,10-11H2,1H3
• InChI Key： GDKJNQUDYYKFDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(N1C2CC(CC1CC2)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 553
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Additional information on 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

Research Briefing on 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS: 2320210-59-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS: 2320210-59-9) as a promising scaffold for drug development. This compound, characterized by its unique bicyclic structure and functional groups, has garnered significant attention for its potential applications in targeting specific biological pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the sulfonylation and pyrazole incorporation steps. The compound's structural complexity necessitates precise control over stereochemistry, which has been achieved through advanced catalytic methods. These synthetic improvements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its high affinity for specific protein targets, particularly those involved in neurological and inflammatory disorders. In vitro assays demonstrate potent inhibitory activity against key enzymes, suggesting its utility as a lead compound for drug discovery. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability. These findings underscore the compound's potential as a therapeutic agent, pending further validation in human trials.

The therapeutic applications of 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane are currently under investigation in several disease areas. Notably, its modulatory effects on neurotransmitter systems position it as a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties are being explored for conditions like rheumatoid arthritis and inflammatory bowel disease. Researchers are also investigating its potential in oncology, given its ability to interfere with cell signaling pathways implicated in cancer progression.

Despite these promising findings, challenges remain in the development of this compound. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials. Future research directions include structural optimization to enhance selectivity and efficacy, as well as the development of targeted delivery systems to improve therapeutic outcomes.

In conclusion, 8-(4-fluoro-2-methylbenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane represents a compelling case study in modern drug discovery. Its unique chemical structure and broad pharmacological activity make it a valuable candidate for further development. As research progresses, this compound may pave the way for novel treatments in neurology, inflammation, and oncology, addressing unmet medical needs and improving patient outcomes.